Cas no 885068-00-8 (3-Borono-a,a-dimethyl-benzeneacetic acid)
885068-00-8 structure
Product Name:3-Borono-a,a-dimethyl-benzeneacetic acid
CAS No:885068-00-8
MF:C10H13BO4
MW:208.018823385239
CID:1024922
Update Time:2025-04-20
3-Borono-a,a-dimethyl-benzeneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Boronophenyl)-2-methylpropanoic acid
- 3-Borono-a,a-dimethyl-benzeneacetic acid
-
- Inchi: 1S/C10H13BO4/c1-10(2,9(12)13)7-4-3-5-8(6-7)11(14)15/h3-6,14-15H,1-2H3,(H,12,13)
- InChI Key: VASYXSHADMRQTM-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)C1C=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 208.09100
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 77.76000
- LogP: -0.27140
3-Borono-a,a-dimethyl-benzeneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110602-1g |
2-(3-Boronophenyl)-2-methylpropanoic acid |
885068-00-8 | 95% | 1g |
$470.80 | 2023-08-31 | |
| Fluorochem | 210658-250mg |
2-(3-Boronophenyl)-2-methylpropanoic acid |
885068-00-8 | 95% | 250mg |
£250.00 | 2022-03-01 | |
| Fluorochem | 210658-1g |
2-(3-Boronophenyl)-2-methylpropanoic acid |
885068-00-8 | 95% | 1g |
£563.00 | 2022-03-01 | |
| Chemenu | CM134266-1g |
2-(3-Boronophenyl)-2-methylpropanoic acid |
885068-00-8 | 95% | 1g |
$775 | 2023-02-18 | |
| TRC | B689373-25mg |
3-Borono-a,a-dimethyl-benzeneacetic acid |
885068-00-8 | 25mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B689373-50mg |
3-Borono-a,a-dimethyl-benzeneacetic acid |
885068-00-8 | 50mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B689373-100mg |
3-Borono-a,a-dimethyl-benzeneacetic acid |
885068-00-8 | 100mg |
$ 224.00 | 2023-04-18 | ||
| TRC | B689373-250mg |
3-Borono-a,a-dimethyl-benzeneacetic acid |
885068-00-8 | 250mg |
$ 397.00 | 2023-04-18 | ||
| A2B Chem LLC | AD86298-250mg |
3-Borono-a,a-dimethyl-benzeneacetic acid |
885068-00-8 | 98% | 250mg |
$228.00 | 2024-04-19 | |
| A2B Chem LLC | AD86298-1g |
3-Borono-a,a-dimethyl-benzeneacetic acid |
885068-00-8 | 98% | 1g |
$499.00 | 2024-04-19 |
3-Borono-a,a-dimethyl-benzeneacetic acid Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
885068-00-8 (3-Borono-a,a-dimethyl-benzeneacetic acid) Related Products
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